Cas no 6423-33-2 (1,4-Benzenedicarboxylic acid, 2,5-bis(chlorocarbonyl)-, diethyl ester)

1,4-Benzenedicarboxylic acid, 2,5-bis(chlorocarbonyl)-, diethyl ester structure
6423-33-2 structure
Product Name:1,4-Benzenedicarboxylic acid, 2,5-bis(chlorocarbonyl)-, diethyl ester
CAS No:6423-33-2
MF:C14H12Cl2O6
MW:347.147482872009
CID:1673647
PubChem ID:18942805
Update Time:2025-04-21

1,4-Benzenedicarboxylic acid, 2,5-bis(chlorocarbonyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylic acid, 2,5-bis(chlorocarbonyl)-, diethyl ester
    • diethyl 2,5-dicarbonochloridoylbenzene-1,4-dicarboxylate
    • DTXSID00596711
    • SCHEMBL8639598
    • Diethyl 2,5-bis(chlorocarbonyl)benzene-1,4-dicarboxylate
    • 6423-33-2
    • Inchi: 1S/C14H12Cl2O6/c1-3-21-13(19)9-5-8(12(16)18)10(14(20)22-4-2)6-7(9)11(15)17/h5-6H,3-4H2,1-2H3
    • InChI Key: QBUAPBWGIOBMFT-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C(=O)OCC)C(C(=O)Cl)=CC=1C(=O)OCC)=O

Computed Properties

  • Exact Mass: 346.00116
  • Monoisotopic Mass: 346.0010935g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 86.7Ų

Experimental Properties

  • PSA: 86.74
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